Cas no 2172570-00-0 (1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172570-00-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6280403
• PubChem ID: 165601464
• Update Time: 2025-06-27

1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594491
• 2172570-00-0

• Inchi： 1S/C10H17N3O2/c1-3-5-10-9(7-15)11-12-13(10)8(4-2)6-14/h7-8,14H,3-6H2,1-2H3
• InChI Key： PAFRBJWKXVWEIV-UHFFFAOYSA-N
• SMILES： OCC(CC)N1C(=C(C=O)N=N1)CCC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde

1-(1-Hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

The compound 1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172570-00-0) is a highly specialized organic molecule with a unique structure that combines a hydroxyl group, a propyl chain, and a triazole ring. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including drug discovery, materials science, and chemical synthesis. Recent studies have highlighted its role in biological assays, catalytic reactions, and materials engineering, making it a subject of intense research interest.

The molecular structure of 1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde is characterized by a triazole ring system, which is known for its stability and reactivity. The presence of the hydroxyl group at the 1-position of the butan ring introduces additional functional diversity, enabling this compound to participate in a wide range of chemical transformations. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. Recent findings suggest that this compound exhibits promising activity against various bacterial strains and cancer cell lines, underscoring its potential as a lead compound in drug design.

In the realm of materials science, 1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde has been utilized as a building block for constructing advanced materials with tailored properties. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for synthesizing polymeric materials and nanocomposites. A study published in 2023 demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. Such applications highlight its versatility across multiple disciplines.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the triazole ring followed by functionalization with the hydroxyl and propyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to streamline the formation of the triazole ring system, significantly reducing reaction times and improving yields. These developments have made it easier to scale up production for both academic and industrial purposes.

One of the most intriguing aspects of 1-(1-hydroxybutan-2-yl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde is its role in bioconjugation chemistry. The triazole ring serves as an excellent scaffold for attaching various biomolecules, such as peptides and nucleic acids. This property has been exploited in the development of biosensors and drug delivery systems. A recent study reported that this compound can be used as a linker to conjugate therapeutic agents with targeting molecules, enhancing their specificity and efficacy in treating diseases such as cancer.

Furthermore, the aldehyde group present in this compound provides additional functionality by enabling reactions such as aldol condensation and Schiff base formation. These reactions are pivotal in constructing complex organic frameworks with intricate architectures. By leveraging these reactivities, chemists have successfully synthesized novel compounds with unprecedented structural complexity and biological activity.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity profiles of 1-(1-hydroxybutan-2-yli)-5-propyl...triazole...carbaldehyde (CAS No. 2172570). Initial studies suggest that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental fate and potential risks associated with large-scale use.

Looking ahead, the future prospects for this compound appear promising given its diverse functional groups and versatile reactivity. Ongoing research is focused on optimizing its synthesis pathways while exploring new applications in areas such as energy storage materials and advanced diagnostics. Collaborative efforts between academia and industry are expected to drive innovation in this field and unlock new opportunities for utilizing this fascinating molecule.